Cas no 816423-22-0 ([1,1'-Biphenyl]-3-ol,2'-methyl-6-nitro-)

• Product name: [1,1'-Biphenyl]-3-ol,2'-methyl-6-nitro-
• CAS No: 816423-22-0
• MF: C₁₃H₁₁NO₃
• MW: 229.23134
• CID: 715483
• PubChem ID: 73010935

[1,1'-Biphenyl]-3-ol,2'-methyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-ol,2'-methyl-6-nitro-
• [1,1-Biphenyl]-3-ol,2-methyl-6-nitro-(9CI)
• 2-methyl-4-nitro-3-phenylphenol
• [1,1-biphenyl]-3-ol,2-methyl-6-nitro-
• 816423-22-0

• Inchi： InChI=1S/C13H11NO3/c1-9-12(15)8-7-11(14(16)17)13(9)10-5-3-2-4-6-10/h2-8,15H,1H3
• InChI Key： MUGBWHCKSWFXDP-UHFFFAOYSA-N
• SMILES： CC1=C(C=CC(=C1C2=CC=CC=C2)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 229.07389321g/mol
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66Ų